Cas no 1704063-80-8 (2-(Dimethylamino)-5-(trifluoromethyl)phenylboronic acid)

• Product Name: 2-(Dimethylamino)-5-(trifluoromethyl)phenylboronic acid
• CAS No: 1704063-80-8
• MF: C₉H₁₁BF₃NO₂
• MW: 232.995352983475
• MDL: MFCD28384248
• CID: 4674967
• Update Time: 2025-10-10

2-(Dimethylamino)-5-(trifluoromethyl)phenylboronic acid Chemical and Physical Properties

Names and Identifiers

• 2-(dimethylamino)-5-(trifluoromethyl)phenylboronic acid
• (2-(dimethylamino)-5-(trifluoromethyl)phenyl)boronic acid
• AM87906
• 2-(Dimethylamino)-5-(trifluoromethyl)phenylboronic acid

• MDL： MFCD28384248
• Inchi： 1S/C9H11BF3NO2/c1-14(2)8-4-3-6(9(11,12)13)5-7(8)10(15)16/h3-5,15-16H,1-2H3
• InChI Key： WZXRLKLDBYCSGQ-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=C(B(O)O)C=1)N(C)C)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 235
• Topological Polar Surface Area: 43.7

Additional information on 2-(Dimethylamino)-5-(trifluoromethyl)phenylboronic acid

2-(Dimethylamino)-5-(trifluoromethyl)phenylboronic Acid: A Versatile Compound in Modern Chemistry and Pharmaceutical Research

2-(Dimethylamino)-5-(trifluoromethyl)phenylboronic acid (CAS No. 1704063-80-8) is a unique and highly functionalized boronic acid derivative that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and materials science. This compound, characterized by its dimethylamino and trifluoromethyl substituents, offers a versatile platform for the development of novel pharmaceuticals, catalysts, and advanced materials.

The dimethylamino group in 2-(dimethylamino)-5-(trifluoromethyl)phenylboronic acid imparts strong electron-donating properties, which can significantly influence the reactivity and stability of the molecule. This characteristic makes it an excellent ligand for transition metal-catalyzed reactions, such as Suzuki-Miyaura cross-coupling reactions. Recent studies have demonstrated that this compound can serve as a highly efficient coupling partner in the synthesis of complex organic molecules, including those with therapeutic potential.

The presence of the trifluoromethyl group adds another layer of complexity to the molecule. This group is known for its strong electron-withdrawing properties and high lipophilicity, which can enhance the pharmacological properties of drug candidates. For instance, the trifluoromethyl group can improve the metabolic stability and bioavailability of drugs, making 2-(dimethylamino)-5-(trifluoromethyl)phenylboronic acid a valuable intermediate in the development of new pharmaceuticals.

In the context of medicinal chemistry, 2-(dimethylamino)-5-(trifluoromethyl)phenylboronic acid has been explored for its potential in the design of targeted therapies. Research has shown that this compound can be used to synthesize prodrugs that are selectively activated in specific cellular environments. This approach has significant implications for cancer therapy, where targeted drug delivery can minimize side effects and improve treatment efficacy.

Beyond its applications in pharmaceutical research, 2-(dimethylamino)-5-(trifluoromethyl)phenylboronic acid has also found utility in materials science. The boronic acid functionality allows for the formation of boronate esters, which are key intermediates in various polymerization reactions. These polymers have applications in areas such as drug delivery systems, sensors, and coatings. The combination of the dimethylamino and trifluoromethyl groups can further tailor the properties of these materials to meet specific requirements.

Recent advancements in synthetic methodologies have made it possible to produce 2-(dimethylamino)-5-(trifluoromethyl)phenylboronic acid with high purity and yield. One notable method involves the sequential introduction of the dimethylamino and trifluoromethyl groups onto a phenylboronic acid scaffold using palladium-catalyzed cross-coupling reactions. This approach not only ensures high efficiency but also allows for easy scale-up to industrial production levels.

The environmental impact of chemical processes is an increasingly important consideration in modern chemistry. Studies have shown that 2-(dimethylamino)-5-(trifluoromethyl)phenylboronic acid can be synthesized using green chemistry principles, minimizing waste generation and reducing the use of hazardous solvents. This aligns with the growing trend towards sustainable chemical practices and responsible resource management.

In conclusion, 2-(dimethylamino)-5-(trifluoromethyl)phenylboronic acid (CAS No. 1704063-80-8) is a multifaceted compound with a wide range of applications in organic synthesis, medicinal chemistry, and materials science. Its unique combination of functional groups makes it a valuable tool for researchers aiming to develop innovative solutions to complex scientific challenges. As research continues to advance, it is likely that new applications for this compound will emerge, further solidifying its importance in modern chemistry.